N-(4-chlorophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
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Description
N-(4-chlorophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C21H18ClN5O2 and its molecular weight is 407.86. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry and Drug Development
In the realm of medicinal chemistry, pyrazolo[3,4-d]pyrimidine derivatives, closely related to the specified compound, have been synthesized and evaluated for their potential in treating diseases. For instance, a study by El-Morsy et al. (2017) focused on synthesizing a series of pyrazolo[3,4-d]pyrimidine derivatives and evaluating their antitumor activity against human breast adenocarcinoma cell lines. Among the new derivatives, one analog showed significant activity, underscoring the potential of this chemical class in cancer therapy El-Morsy, El-Sayed, & Abulkhair, 2017.
Antimicrobial Applications
Another application of pyrazolo[3,4-d]pyrimidine derivatives is in the development of antimicrobial agents. Bondock et al. (2008) explored the synthesis of new heterocycles incorporating the antipyrine moiety, leading to compounds with evaluated antimicrobial properties. This research highlights the versatility of pyrazolo[3,4-d]pyrimidine derivatives in contributing to new solutions for bacterial infections Bondock, Rabie, Etman, & Fadda, 2008.
Agricultural Science
The chloroacetamide class, to which the specified compound is structurally related, includes herbicides such as alachlor and metazachlor. These compounds are used to control annual grasses and broad-leaved weeds in various crops. Research by Weisshaar and Böger (1989) delves into the mechanism of action of chloroacetamides, including their inhibition of fatty acid synthesis in algae, providing insight into their herbicidal activity and potential environmental impact Weisshaar & Böger, 1989.
Biochemical Research
In biochemical research, novel pyrazole derivatives have been synthesized for their potential antimicrobial and anticancer activities. Studies such as those conducted by Hafez, El-Gazzar, & Al-Hussain (2016) illustrate the synthesis of 4-amino-3-(4-chlorophenyl)-1H-pyrazol-5-yl-methanone derivatives, showcasing the chemical diversity and biological relevance of this compound family in exploring new therapeutic agents Hafez, El-Gazzar, & Al-Hussain, 2016.
properties
IUPAC Name |
N-(4-chlorophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClN5O2/c1-13-4-3-5-18(14(13)2)27-20-17(10-24-27)21(29)26(12-23-20)11-19(28)25-16-8-6-15(22)7-9-16/h3-10,12H,11H2,1-2H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSWKOVXPKPJFBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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